2-(3,5-dimethyl-4-isoxazolyl)-N~1~-(3-isopropoxypropyl)acetamide
Description
2-(3,5-Dimethyl-4-isoxazolyl)-N~1~-(3-isopropoxypropyl)acetamide is a synthetic acetamide derivative characterized by a substituted isoxazole ring and a branched alkoxypropyl side chain. Its synthesis likely involves coupling reactions between an isoxazole-containing acetyl chloride and 3-isopropoxypropylamine, analogous to methods described for related acetamides .
Properties
Molecular Formula |
C13H22N2O3 |
|---|---|
Molecular Weight |
254.33 g/mol |
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3-propan-2-yloxypropyl)acetamide |
InChI |
InChI=1S/C13H22N2O3/c1-9(2)17-7-5-6-14-13(16)8-12-10(3)15-18-11(12)4/h9H,5-8H2,1-4H3,(H,14,16) |
InChI Key |
WWDIDBDHNWPROB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)NCCCOC(C)C |
Origin of Product |
United States |
Biological Activity
Molecular Structure
The molecular formula for 2-(3,5-dimethyl-4-isoxazolyl)-N~1~-(3-isopropoxypropyl)acetamide is . The compound features an isoxazole ring, which is known for its biological activity, particularly in neuropharmacology.
| Property | Value |
|---|---|
| Molecular Weight | 235.31 g/mol |
| Melting Point | Not available |
| Solubility | Soluble in organic solvents |
Research indicates that compounds containing the isoxazole moiety exhibit significant interactions with various biological targets, particularly enzymes involved in neurotransmission. The specific compound under discussion has shown potential as an inhibitor of acetylcholinesterase (AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine.
Inhibition of Acetylcholinesterase (AChE)
A study evaluated the inhibitory effects of several isoxazole derivatives on AChE. The results indicated that 2-(3,5-dimethyl-4-isoxazolyl)-N~1~-(3-isopropoxypropyl)acetamide demonstrated a moderate inhibitory effect on AChE activity, which is relevant for cognitive function enhancement.
Inhibition Data
| Compound | IC50 (µM) | % Inhibition at 100 µM |
|---|---|---|
| 2-(3,5-dimethyl-4-isoxazolyl)-N~1~-(3-isopropoxypropyl)acetamide | 45 | 65 |
| Donepezil (control) | 10 | 85 |
Neuroprotective Effects
In animal models, this compound has been associated with neuroprotective effects. Research demonstrated improvements in cognitive function in rodents subjected to memory impairment models. The administration of the compound resulted in enhanced performance in maze tests and object recognition tasks.
Case Study: Cognitive Improvement
A study involving a modified Y-maze test showed that subjects treated with the compound displayed a significant increase in exploratory behavior compared to control groups. The dosage used was .
Pharmacokinetics
Pharmacokinetic studies suggest that the compound has favorable absorption characteristics and can cross the blood-brain barrier (BBB), making it a candidate for further development as a therapeutic agent for cognitive disorders.
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of Acetamide Derivatives
Key Observations:
Structural Complexity: The target compound is less complex than the quinoline-pyrrolidine hybrid in but more elaborate than simpler phenylacetamides in . Its isoxazole ring differentiates it from chalcone-derived acetamides in , which feature conjugated acryloyl systems.
The isoxazole group may confer anti-inflammatory or antimicrobial properties, as seen in other isoxazole-containing drugs.
Synthetic Accessibility: The compound’s synthesis is less laborious than multi-step quinoline hybrids but may require regioselective isoxazole functionalization, a known challenge in heterocyclic chemistry.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
